3-{2-[4-(3-fluorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isobutyl-2-piperazinone

• IUPAC Name: 3-[2-[4-(3-fluorophenoxy)piperidin-1-yl]-2-oxoethyl]-4-(2-methylpropyl)piperazin-2-one
• InChI: InChI=1S/C21H30FN3O3/c1-15(2)14-25-11-8-23-21(27)19(25)13-20(26)24-9-6-17(7-10-24)28-18-5-3-4-16(22)12-18/h3-5,12,15,17,19H,6-11,13-14H2,1-2H3,(H,23,27)
• InChI Key: IBPKLAIHLIQRFA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CCNC(=O)C1CC(=O)N2CCC(CC2)OC3=CC(=CC=C3)F
• Molecular Formula: C21H30FN3O3
• Molecular Weight: 391.5 g/mol

Description

3-{2-[4-(3-fluorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isobutyl-2-piperazinone, also known as FPEI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

3-{2-[4-(3-fluorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isobutyl-2-piperazinone has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, 3-{2-[4-(3-fluorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isobutyl-2-piperazinone has been shown to act as a potent and selective dopamine D3 receptor antagonist, which makes it a promising candidate for the treatment of various neurological disorders such as Parkinson's disease and schizophrenia. In pharmacology, 3-{2-[4-(3-fluorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isobutyl-2-piperazinone has been used as a tool compound to study the role of dopamine D3 receptors in drug addiction and reward-related behaviors. In medicinal chemistry, 3-{2-[4-(3-fluorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isobutyl-2-piperazinone has been used as a lead compound for the development of novel dopamine D3 receptor antagonists with improved pharmacokinetic properties.

Mechanism of Action

3-{2-[4-(3-fluorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isobutyl-2-piperazinone acts as a competitive antagonist of the dopamine D3 receptor, which is a subtype of the dopamine receptor that is predominantly expressed in the mesolimbic and mesocortical pathways of the brain. By blocking the activity of the dopamine D3 receptor, 3-{2-[4-(3-fluorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isobutyl-2-piperazinone reduces the release of dopamine in these pathways, which results in a decrease in reward-related behaviors and drug-seeking behaviors.
Biochemical and Physiological Effects:
3-{2-[4-(3-fluorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isobutyl-2-piperazinone has been shown to produce a variety of biochemical and physiological effects, including a decrease in locomotor activity, an attenuation of drug-induced hyperactivity, and a reduction in the self-administration of drugs of abuse. These effects are thought to be mediated by the blockade of the dopamine D3 receptor, which plays a key role in the regulation of reward-related behaviors.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-{2-[4-(3-fluorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isobutyl-2-piperazinone in lab experiments is its high potency and selectivity for the dopamine D3 receptor, which allows for the precise modulation of this receptor without affecting other dopamine receptor subtypes. However, 3-{2-[4-(3-fluorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isobutyl-2-piperazinone has some limitations, such as its poor solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 3-{2-[4-(3-fluorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isobutyl-2-piperazinone, including the development of novel dopamine D3 receptor antagonists based on the structure of 3-{2-[4-(3-fluorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isobutyl-2-piperazinone, the investigation of the therapeutic potential of 3-{2-[4-(3-fluorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isobutyl-2-piperazinone in various neurological disorders, and the exploration of the role of the dopamine D3 receptor in drug addiction and reward-related behaviors. Additionally, the use of 3-{2-[4-(3-fluorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isobutyl-2-piperazinone in combination with other compounds could lead to the development of more effective treatments for these disorders.

Synthesis Methods

3-{2-[4-(3-fluorophenoxy)-1-piperidinyl]-2-oxoethyl}-4-isobutyl-2-piperazinone can be synthesized through a multi-step process that involves the reaction of 3-fluorophenol with piperidine, followed by the reaction of the resulting compound with isobutyl chloroformate and piperazine. The final product is obtained through the reaction of the intermediate compound with ethyl oxalyl chloride.